Cas no 1805695-46-8 (2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole)

2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole is a halogenated benzimidazole derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl and halogen substituents enhance its reactivity, making it a valuable intermediate in the synthesis of biologically active compounds. The electron-withdrawing properties of the trifluoromethyl group improve metabolic stability, while the bromo and chloro substituents offer versatile sites for further functionalization. This compound is particularly useful in the development of kinase inhibitors and antimicrobial agents due to its structural rigidity and ability to interact with biological targets. High purity and consistent quality ensure reliable performance in synthetic applications.

2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole structure

1805695-46-8 structure

Product Name:2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole

CAS No:1805695-46-8

MF:C₈H₃BrClF₃N₂

MW:299.475030183792

CID:4824103

Update Time:2025-05-22

2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole
- Inchi： 1S/C8H3BrClF3N2/c9-7-14-5-3(8(11,12)13)1-2-4(10)6(5)15-7/h1-2H,(H,14,15)
- InChI Key： SKEDTAKLHFAPEF-UHFFFAOYSA-N
- SMILES： BrC1=NC2C(C(F)(F)F)=CC=C(C=2N1)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 251
XLogP3: 4
Topological Polar Surface Area: 28.7

2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A061007521-250mg	2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole	1805695-46-8	98%	250mg	$809.20	2022-04-01
Alichem	A061007521-500mg	2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole	1805695-46-8	98%	500mg	$1,212.85	2022-04-01
Alichem	A061007521-1g	2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole	1805695-46-8	98%	1g	$2,025.20	2022-04-01

2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole Related Literature

1. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615

Additional information on 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole

Comprehensive Overview of 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole (CAS No. 1805695-46-8)

2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole (CAS No. 1805695-46-8) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzimidazole derivative is characterized by its unique molecular structure, featuring bromo, chloro, and trifluoromethyl functional groups, which contribute to its diverse reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery and material science, particularly due to its ability to serve as a versatile building block in organic synthesis.

The compound's CAS number 1805695-46-8 is a critical identifier for regulatory and sourcing purposes, ensuring precise tracking in global chemical databases. Its structural complexity, marked by the presence of bromine, chlorine, and trifluoromethyl substituents, makes it a valuable intermediate for designing molecules with enhanced biological activity. Recent studies highlight its potential in developing antiviral agents and enzyme inhibitors, aligning with the growing demand for novel therapeutic solutions in post-pandemic research.

In the context of green chemistry, 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole is being evaluated for its synthetic efficiency and environmental impact. Innovations in catalytic processes and solvent-free reactions have improved its production scalability, addressing sustainability concerns. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in chemical manufacturing and academic research.

Another area of interest is the compound's role in advanced material development. Its electron-withdrawing groups make it a candidate for designing organic semiconductors and photovoltaic materials, which are pivotal in renewable energy technologies. Searches for "benzimidazole applications in electronics" have surged, reflecting the intersection of chemistry and clean energy innovation.

From a commercial perspective, CAS 1805695-46-8 is often referenced in patents related to crop protection chemicals and pharmaceutical intermediates. Its trifluoromethyl group, in particular, is known to enhance metabolic stability—a key consideration in agrochemical formulation. This has led to increased inquiries about "halogenated benzimidazole uses" among agrochemical developers.

Quality control and analytical methods for 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole are also widely discussed. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying purity, a frequent search topic among QC chemists. Regulatory compliance, especially in regions with stringent chemical safety standards, further underscores the need for precise characterization.

In summary, 2-Bromo-4-chloro-7-trifluoromethyl-1H-benzimidazole (CAS No. 1805695-46-8) represents a multifaceted compound with expanding relevance in life sciences and industrial chemistry. Its integration into cutting-edge research continues to drive scientific curiosity and commercial interest, making it a subject of ongoing exploration and innovation.